1-(3-methoxyphenyl)-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3-methoxyphenyl)-N-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H21N7O4/c1-13-24-22(33-27-13)14-6-7-28-18(8-14)25-26-19(28)11-23-21(31)15-9-20(30)29(12-15)16-4-3-5-17(10-16)32-2/h3-8,10,15H,9,11-12H2,1-2H3,(H,23,31)
• InChI Key: CLQUCPWWOFYGRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC3=NN=C(N3C=C2)CNC(=O)C4CC(=O)N(C4)C5=CC(=CC=C5)OC
• Molecular Formula: C22H21N7O4
• Molecular Weight: 447.4 g/mol

Description

1-(3-methoxyphenyl)-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H21N7O4 and its molecular weight is 447.455. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Research has been conducted on the synthesis of new 1,3-disubstituted pyrrolidinone derivatives bearing triazole, oxadiazole, and other moieties, from a related compound. These derivatives have demonstrated significant antibacterial activity against pathogens such as S. aureus, L. monocytogenes, E. coli, and P. aeruginosa. Specifically, certain derivatives have shown excellent antibacterial potency with low minimum inhibitory concentration (MIC) values, indicating their potential as antibacterial agents (Balandis et al., 2019).

Antimicrobial and Antioxidant Evaluations

The novel series of polynuclear pyrido and thiazolo triazolo pyridines synthesized from structurally similar precursors have been evaluated for their antimicrobial activity. These studies highlight the compound's potential utility in addressing microbial resistance (El‐Kazak & Ibrahim, 2013). Additionally, certain 4-substituted derivatives containing azole and oxadiazole fragments have been analyzed for antioxidant and antibacterial activities, demonstrating moderate activity against several microorganisms and potential antioxidant properties (Anusevičius et al., 2015).

Heterocyclic System Synthesis

The compound has also been a focal point in the synthesis of novel heterocyclic systems, showcasing typical reactivity and providing a basis for further chemical exploration and application in various biological contexts (Deady & Devine, 2006).